8-(Azepan-1-yl)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione

• CAS No.: 476480-47-4
• Molecular Formula: C24H27N5O2
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 8-(azepan-1-yl)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)purine-2,6-dione
• InChI: InChI=1S/C24H27N5O2/c1-26-21-20(22(30)27(2)24(26)31)29(23(25-21)28-14-7-3-4-8-15-28)16-18-12-9-11-17-10-5-6-13-19(17)18/h5-6,9-13H,3-4,7-8,14-16H2,1-2H3
• InChI Key: OVYGUOGQNYMHFO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)N3CCCCCC3)CC4=CC=CC5=CC=CC=C54

Description

8-(Azepan-1-yl)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione (CAS: 476480-47-4) is a theophylline-derived purine-dione derivative characterized by:

• Position 8: A seven-membered azepan-1-yl ring, distinguishing it from smaller cyclic amines like piperidine or pyrrolidine.
• Positions 1 and 3: Methyl groups, common in xanthine derivatives to modulate solubility and metabolic stability.

This compound’s structural uniqueness lies in its combination of a large heterocyclic amine (azepane) and an aromatic naphthyl group, which may influence target selectivity and pharmacokinetic properties .

Biological Activity

8-(Azepan-1-yl)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione is a complex organic compound belonging to the purine family. Its unique structure features an azepane ring and a naphthylmethyl group, which may enhance its biological activity by influencing interactions with various biological targets. This article explores the biological activity of this compound, synthesizing findings from diverse sources and presenting relevant data.

Molecular Characteristics

• Molecular Formula : C$_{24}$H$_{27}$N$_{5}$O$_{2}$
• Molecular Weight : 417.50 g/mol
• CAS Number : 476480-47-4

The compound's structure includes a purine core with substituents that may affect its pharmacological properties. The presence of the azepane ring and dimethyl groups at the 1 and 3 positions of the purine ring are notable for their potential influence on receptor binding and biological activity.

Biological Activity Overview

Research indicates that compounds similar to 8-(azepan-1-yl)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione exhibit a range of biological activities, including:

• Antiviral Activity
• Antitumor Effects
• Enzyme Inhibition

The biological activity of this compound is hypothesized to involve interactions with various molecular targets, including proteins and nucleic acids. The azepane and naphthylmethyl groups may facilitate binding to specific receptors or enzymes, leading to therapeutic effects.

Comparative Analysis with Similar Compounds

The following table summarizes structural features and biological activities of compounds related to 8-(azepan-1-yl)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione:

Compound Name	Structure Features	Biological Activity
8-(Propan-2-ylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione	Sulfanyl group instead of azepane	Antiviral
3-Methyl-7-(naphthalen-1-methyl)-1H-purine	Methyl substitution at position 3	Antitumor
8-(Benzylamino)-3-methylpurine	Benzylamino group addition	Enzyme inhibitor

This table illustrates how variations in substituents can significantly alter the biological activity and pharmacological profiles of purine derivatives.

Case Study: Antitumor Activity

In a recent study focusing on purine derivatives, compounds structurally similar to 8-(azepan-1-yl)-1,3-dimethyl-7-(naphthalen-1-ylmethyl)-1H-purine-2,6(3H,7H)-dione were evaluated for their ability to inhibit cancer cell proliferation. The results indicated that certain modifications in the structure enhance cytotoxicity against specific cancer cell lines.

Pharmacokinetics and Toxicity Profiles

Further exploration into the pharmacokinetics of this compound is essential for understanding its potential clinical applications. Initial studies suggest favorable absorption characteristics; however, detailed toxicity assessments are necessary to ensure safety in therapeutic contexts.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substitution at Position 8

Key Analogs :

Compound (CAS)	Position 8 Substituent	Molecular Weight	Key Properties/Activities
Target Compound (476480-47-4)	Azepan-1-yl	477.5 (C25H27N5O2)	Likely enhanced lipophilicity and binding pocket compatibility due to 7-membered ring
476480-08-7	Piperidin-1-yl	389.4 (C22H23N5O2)	Smaller 6-membered ring; potentially higher rigidity and reduced steric hindrance
714285-46-8	Azepan-1-yl	381.4 (C20H23N5O3)	Azepane retained, but position 7 substituent is phenacyl (2-oxo-2-phenylethyl), altering solubility
7499-89-0	Azepan-1-yl	291.35 (C14H21N5O2)	Trimethyl (1,3,7) with azepane; simplified structure lacking naphthyl group

Analysis :

• The azepan-1-yl group in the target compound increases molecular weight and lipophilicity (XLogP3 ~2.6) compared to piperidin-1-yl analogs (XLogP3 ~1.2) .
• Piperidin-1-yl derivatives (e.g., 476480-08-7) may exhibit faster metabolic clearance due to smaller ring size .

Substitution at Position 7

Key Analogs :

Compound (CAS)	Position 7 Substituent	Molecular Weight	Key Properties/Activities
Target Compound	Naphthalen-1-ylmethyl	477.5	High aromaticity for strong receptor binding
476480-10-1	Naphthalen-1-ylmethyl	411.5	Benzylamino at position 8; may introduce hydrogen bonding
Compound 64 ( )	Isopentyl	417.2 (C21H32N6O3)	Aliphatic chain improves membrane permeability but reduces target specificity
476480-39-4	Naphthalen-1-ylmethyl	Not reported	Benzyl(methyl)amino at position 8; altered electronic properties

Analysis :

• The naphthalen-1-ylmethyl group in the target compound provides a rigid, planar structure for stacking interactions, critical for inhibiting enzymes like ALDH or kinesins .

Structure-Activity Relationship (SAR) Trends

Position 8 :

• Larger substituents (e.g., azepan-1-yl) enhance lipophilicity and prolong half-life but may reduce solubility.
• Piperidine/pyrrolidine analogs favor metabolic stability in diabetes therapeutics (e.g., linagliptin) .

Position 7 :

• Aromatic groups (naphthyl, benzyl) improve target binding via π-π interactions.
• Aliphatic chains (isopentyl) enhance membrane permeability but lack specificity .